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Compound of Interest

Compound Name:
2-Chloro-5-cyclopropylnicotinic

acid

CAS No.: 1035690-32-4

Cat. No.: B1433725

Get Quote

Chemo-Structural Analysis and Synthetic Utility of 2-Chloro-5-cyclopropylnicotinic Acid

Part 1: Physicochemical Profile
2-Chloro-5-cyclopropylnicotinic acid is a high-value heterocyclic building block used

primarily in the synthesis of kinase inhibitors and immunomodulatory drugs (e.g., TNF-

inhibitors).[1] Its structural uniqueness lies in the 5-cyclopropyl group, which provides metabolic
stability and "fsp3" character (fraction of sp3 hybridized carbons) without significantly
increasing lipophilicity compared to linear alkyl chains.[1]

The molecule features two orthogonal reactive handles: a 2-chloro substituent susceptible to

nucleophilic aromatic substitution (

) or metal-catalyzed cross-coupling, and a 3-carboxylic acid moiety ready for amide coupling.[1]
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Property Value

IUPAC Name 2-Chloro-5-cyclopropylpyridine-3-carboxylic acid

CAS Registry Number 1035690-32-4

Molecular Formula

Molecular Weight 197.62 g/mol

Exact Mass 197.0244

Physical State Off-white to pale yellow solid

Predicted LogP ~2.3 (Moderate Lipophilicity)

pKa (Calculated) ~3.5 (Carboxylic acid), ~0.5 (Pyridine N)

Part 2: Synthetic Architecture
The synthesis of 2-chloro-5-cyclopropylnicotinic acid is non-trivial due to the lability of the 2-

chloro group under the basic conditions required for many cross-coupling reactions.[1] The

most robust industrial route utilizes a Suzuki-Miyaura coupling on a 5-bromo precursor,

followed by controlled hydrolysis.[1]

Core Synthetic Workflow
The synthesis typically proceeds from 5-bromo-2-chloronicotinic acid (or its methyl ester).[1]

The cyclopropyl group is installed using cyclopropylboronic acid or potassium

cyclopropyltrifluoroborate.[1]
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Figure 1: Synthetic pathway for CAS 1035690-32-4 via Palladium-catalyzed cross-coupling.

Detailed Experimental Protocol
Step 1: Suzuki-Miyaura Coupling (Installation of Cyclopropyl Group)[2]

Substrate: Methyl 5-bromo-2-chloronicotinate (1.0 eq).

Reagent: Cyclopropylboronic acid (1.2–1.5 eq).[1]

Catalyst:

(0.05 eq) is preferred over

to minimize dehalogenation at the 2-position.[1]

Base:

(3.0 eq) or

. Stronger bases (like alkoxides) may cause

side reactions at the 2-Cl position.[1]

Solvent: Toluene/Water (10:[1][2]1) or Dioxane/Water.[1]

Conditions: Heat at 90–100°C for 4–12 hours under inert atmosphere (

or Ar).

Workup: Filter through Celite, extract with EtOAc, and purify via silica flash chromatography

(Hexane/EtOAc).

Step 2: Controlled Hydrolysis (Ester Cleavage)

Substrate: Methyl 2-chloro-5-cyclopropylnicotinate.[1]

Reagent: LiOH

(2.0 eq).
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Solvent: THF/Water (3:1).[1]

Critical Control Point: The reaction must be monitored closely (TLC/LCMS). Prolonged

exposure to hydroxide at high temperatures can hydrolyze the 2-chloro group to a 2-hydroxy

(pyridone) impurity.[1]

Isolation: Acidify carefully to pH 3–4 with 1N HCl. The product precipitates as a solid.[1]

Part 3: Reactivity & Functionalization
The utility of 2-chloro-5-cyclopropylnicotinic acid lies in its ability to serve as a divergent

scaffold.[1][3] The 2-chloro position acts as an electrophile, while the carboxylic acid acts as a

nucleophile precursor (after activation).[1]

2-Chloro-5-cyclopropyl-
nicotinic acid

Amide Coupling
(EDC/HOBt or HATU)

 COOH Activation

SnAr Displacement
(Amines/Alkoxides)

 2-Cl Displacement

Suzuki Coupling
(Aryl Boronic Acids)

 2-Cl Coupling

TNF-alpha Inhibitors
(Amide Derivatives)

Kinase Inhibitors
(2-Amino-pyridines) Bi-aryl Scaffolds

Click to download full resolution via product page

Figure 2: Divergent reactivity profile.[1] The 2-Cl position enables library generation via

nucleophilic substitution.

Strategic Considerations
Sequence of Events: If your target molecule requires substitution at the 2-position (e.g., an

amine), perform the amide coupling (COOH)first.[1] The 2-chloro group is electron-

withdrawing, which increases the acidity of the carboxylic acid but also makes the ring
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susceptible to nucleophilic attack. Activating the acid (to an acid chloride or active ester)

makes the 2-position extremely reactive.[1]

SNAr Reactivity: The 2-chloro group is activated by the ring nitrogen and the electron-

withdrawing carboxyl group at position 3.[1] Displacement with primary amines typically

proceeds at 80–100°C in DMF or DMSO with a base (DIPEA).[1]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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